Cas no 1421465-29-3 (5-bromo-N-4-(2-carbamoylphenoxy)but-2-yn-1-ylfuran-2-carboxamide)

• Product Name: 5-bromo-N-4-(2-carbamoylphenoxy)but-2-yn-1-ylfuran-2-carboxamide
• CAS No: 1421465-29-3
• MF: C₁₆H₁₃BrN₂O₄
• MW: 377.189423322678
• CID: 6130378
• PubChem ID: 71803263
• Update Time: 2025-08-05

5-bromo-N-4-(2-carbamoylphenoxy)but-2-yn-1-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-4-(2-carbamoylphenoxy)but-2-yn-1-ylfuran-2-carboxamide
• 2-Furancarboxamide, N-[4-[2-(aminocarbonyl)phenoxy]-2-butyn-1-yl]-5-bromo-
• AKOS024554985
• 5-bromo-N-[4-(2-carbamoylphenoxy)but-2-ynyl]furan-2-carboxamide
• 1421465-29-3
• VU0547947-1
• 5-BROMO-N-[4-(2-CARBAMOYLPHENOXY)BUT-2-YN-1-YL]FURAN-2-CARBOXAMIDE
• 5-bromo-N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)furan-2-carboxamide
• F6412-6733

• Inchi： 1S/C16H13BrN2O4/c17-14-8-7-13(23-14)16(21)19-9-3-4-10-22-12-6-2-1-5-11(12)15(18)20/h1-2,5-8H,9-10H2,(H2,18,20)(H,19,21)
• InChI Key： GIRMGLQLOXEPMD-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCC#CCOC1=CC=CC=C1C(N)=O)=O

Computed Properties

• Exact Mass: 376.00587g/mol
• Monoisotopic Mass: 376.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.6Ų

Additional information on 5-bromo-N-4-(2-carbamoylphenoxy)but-2-yn-1-ylfuran-2-carboxamide

Comprehensive Analysis of 5-bromo-N-4-(2-carbamoylphenoxy)but-2-yn-1-ylfuran-2-carboxamide (CAS No. 1421465-29-3)

The compound 5-bromo-N-4-(2-carbamoylphenoxy)but-2-yn-1-ylfuran-2-carboxamide (CAS No. 1421465-29-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a furan-2-carboxamide core and a but-2-yn-1-yl linker, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its carbamoylphenoxy moiety, which may contribute to its binding affinity with specific biological targets.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The 5-bromo-N-4-(2-carbamoylphenoxy)but-2-yn-1-ylfuran-2-carboxamide structure aligns with these trends, as its brominated furan component could play a role in modulating protein-protein interactions. This has led to increased searches for "furan-2-carboxamide derivatives" and "bromo-substituted pharmacophores" in academic and industrial databases.

From a synthetic chemistry perspective, the but-2-yn-1-yl spacer in CAS No. 1421465-29-3 offers intriguing possibilities for click chemistry applications. Its alkyne functionality enables efficient conjugation with azide-containing biomolecules, making it a candidate for proteomics studies and bioconjugation strategies. This aligns with the growing interest in "alkyne-bearing drug candidates" and "phenoxy-linked bioactive compounds" among medicinal chemists.

The carbamoylphenoxy segment of this molecule also warrants discussion. As a hydrogen bond donor-acceptor system, it may enhance solubility and target engagement—a critical consideration in modern lead optimization workflows. Recent publications have highlighted similar N-substituted carboxamides as privileged scaffolds in GPCR-targeted therapies, explaining why queries like "carbamoylphenoxy structure-activity relationships" have spiked in scientific search engines.

Stability studies of 5-bromo-N-4-(2-carbamoylphenoxy)but-2-yn-1-ylfuran-2-carboxamide suggest its compatibility with standard laboratory conditions, though proper storage under inert atmospheres is recommended to preserve the reactivity of its alkynyl group. Analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed for characterization, addressing common user questions about "CAS 1421465-29-3 purity analysis" and "furan carboxamide spectral data."

In the context of intellectual property landscapes, this compound appears in several patents related to inflammatory pathway modulation, though its exact mechanism remains under investigation. The presence of both electron-withdrawing (bromo) and electron-donating (phenoxy) groups creates a balanced electronic profile that may influence ADME properties—a hot topic in "computational drug design" forums.

Environmental and safety assessments indicate that CAS No. 1421465-29-3 requires standard laboratory handling precautions. While not classified as hazardous, its brominated heterocycle structure prompts proper waste disposal procedures, reflecting broader industry concerns about "green chemistry in heterocyclic synthesis."

Future research directions for 5-bromo-N-4-(2-carbamoylphenoxy)but-2-yn-1-ylfuran-2-carboxamide may explore its potential in cancer immunotherapy combinations or as a fluorescent probe precursor, given the photophysical properties of similar furan derivatives. These applications respond to trending searches about "multifunctional drug scaffolds" and "bioimaging agents."

In summary, CAS No. 1421465-29-3 represents a versatile chemical entity bridging medicinal chemistry and chemical biology. Its structural complexity and functional group diversity make it a compelling subject for researchers investigating "polypharmacology approaches" and "fragment-based drug discovery," ensuring its continued relevance in scientific literature.